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Compound of Interest

Compound Name: Dregeoside Dal

Cat. No.: B12317013

Dregeoside Dal: A Technical Overview for

Researchers

CAS Number: 98665-65-7 Molecular Formula: C42H70015

This document provides a comprehensive technical guide on Dregeoside Dal, a steroidal
glycoside isolated from the plant Dregea volubilis. This guide is intended for researchers,

scientists, and professionals in drug development, offering a consolidated resource on its
chemical properties, biological activities, and experimental data.

Chemical and Physical Data

Dregeoside Dal is a complex natural product with a significant molecular weight. The
fundamental physicochemical properties are summarized below for easy reference.
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Property Value Source
CAS Number 98665-65-7 [1][2]
Molecular Formula C42H70015 [1][2]
Molecular Weight 815.0 g/mol [1]
Physical Description Powder [1]
. DMSO, Pyridine, Methanol,
Solubility [1]
Ethanol

Biological Activity and Mechanism of Action

While research on Dregeoside Dal is still emerging, preliminary studies and data on related
compounds from Dregea volubilis indicate potential therapeutic applications, particularly in the
realm of oncology.

Antitumor and Cytotoxic Effects

Extracts from Dregea volubilis, the natural source of Dregeoside Dal, have demonstrated
notable antitumor properties. Methanol extracts of the leaves and petroleum ether extracts of
the fruits have shown efficacy against Ehrlich ascites carcinoma (EAC) in murine models.[3]
The antitumor activity is associated with a reduction in tumor volume and viable tumor cell
count, alongside the restoration of normal hematological profiles.[3] Furthermore, these
extracts have been observed to enhance antioxidant enzyme activity, suggesting a mechanism
that may involve the mitigation of oxidative stress.[3]

More specifically, a study involving the isolation of Dregeoside Dal alongside other pregnane
glycosides from Dregea volubilis evaluated their cytotoxic activities. While the study did not
single out the individual IC50 value for Dregeoside Dal, it reported a range of IC50 values
between 11.72 and 20.30 pM for the group of isolated compounds, indicating a potential for
cytotoxic activity.[4]

It is important to note that other glycosides isolated from Dregea volubilis, such as dregeoside
Apl and dregeoside A01, have exhibited activity against melanoma B-16.[4]
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Further research is required to fully elucidate the specific mechanism of action of Dregeoside
Dal. The current data suggests that its antitumor potential may be linked to direct cytotoxicity
against cancer cells and modulation of the cellular antioxidant response.

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and advancement of
scientific findings. Below are generalized protocols based on the available literature for key
experiments related to the study of Dregeoside Dal and similar compounds.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol provides a general framework for assessing the cytotoxic effects of a compound
on cancer cell lines.

e Cell Culture:

o Culture a suitable cancer cell line (e.g., Ehrlich ascites carcinoma cells) in appropriate
medium supplemented with fetal bovine serum and antibiotics.

o Maintain the cells in a humidified incubator at 37°C with 5% CO2.
o Cell Seeding:
o Harvest cells and perform a cell count using a hemocytometer or automated cell counter.

o Seed the cells into 96-well plates at a predetermined density and allow them to adhere

overnight.
o Compound Treatment:
o Prepare a stock solution of Dregeoside Dal in a suitable solvent (e.g., DMSO).
o Prepare serial dilutions of the compound in the cell culture medium.

o Replace the medium in the wells with the medium containing different concentrations of
Dregeoside Dal. Include a vehicle control (medium with the solvent) and a positive
control.
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e Incubation:
o Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).
e MTT Assay:

o Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each
well and incubate for 2-4 hours to allow the formation of formazan crystals.

o Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a
specialized reagent).

e Data Analysis:

o Measure the absorbance of the wells at a specific wavelength (typically around 570 nm)
using a microplate reader.

o Calculate the percentage of cell viability for each concentration compared to the vehicle
control.

o Determine the IC50 value (the concentration of the compound that inhibits 50% of cell
growth) using a dose-response curve.

Logical Workflow for Investigating Dregeoside Dal

The following diagram illustrates a logical workflow for the comprehensive investigation of
Dregeoside Dal, from initial isolation to the exploration of its therapeutic potential.
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A logical workflow for the investigation of Dregeoside Dal.
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Future Directions

The preliminary data on Dregeoside Dal and related compounds from Dregea volubilis are
promising. Future research should focus on:

» Determining the specific IC50 values of pure Dregeoside Dal against a panel of human
cancer cell lines.

o Elucidating the precise molecular mechanism of action, including the identification of its
direct cellular targets and the signaling pathways it modulates.

e Conducting in vivo studies using purified Dregeoside Dal to validate its antitumor efficacy
and assess its safety profile in animal models.

This technical guide serves as a foundational resource for researchers embarking on the
further investigation of Dregeoside Dal, a natural product with intriguing therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

o 2. Dregeoside Aal | CAS:20230-41-5 | Manufacturer ChemFaces [chemfaces.com]
3. tandfonline.com [tandfonline.com]

o 4. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Dregeoside Dal CAS number and molecular formula
(C42H70015)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12317013#dregeoside-dal-cas-number-and-
molecular-formula-c42h70015]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12317013?utm_src=pdf-body
https://www.benchchem.com/product/b12317013?utm_src=pdf-body
https://www.benchchem.com/product/b12317013?utm_src=pdf-body
https://www.benchchem.com/product/b12317013?utm_src=pdf-body
https://www.benchchem.com/product/b12317013?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/288790558_Antitumor_effect_of_dregea_volubilis_fruit_in_ehrlich_ascites_carcinoma_bearing_mice
https://www.chemfaces.com/natural/Dregeoside-Aa1-CFN97790.html
https://www.tandfonline.com/doi/full/10.3109/13880209.2011.600320
https://www.researchgate.net/publication/341174791_Pregnane_glycosides_from_Dregea_volubilis_and_their_a-glucosidase_inhibitory_activity
https://www.benchchem.com/product/b12317013#dregeoside-da1-cas-number-and-molecular-formula-c42h70o15
https://www.benchchem.com/product/b12317013#dregeoside-da1-cas-number-and-molecular-formula-c42h70o15
https://www.benchchem.com/product/b12317013#dregeoside-da1-cas-number-and-molecular-formula-c42h70o15
https://www.benchchem.com/product/b12317013#dregeoside-da1-cas-number-and-molecular-formula-c42h70o15
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12317013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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